Cas no 1368177-34-7 (4-(dimethyl-1,2-oxazol-4-yl)butan-1-amine)

• Product Name: 4-(dimethyl-1,2-oxazol-4-yl)butan-1-amine
• CAS No: 1368177-34-7
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6360281
• PubChem ID: 53414750
• Update Time: 2025-10-30

4-(dimethyl-1,2-oxazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(dimethyl-1,2-oxazol-4-yl)butan-1-amine
• 1368177-34-7
• EN300-1841929

• Inchi： 1S/C9H16N2O/c1-7-9(5-3-4-6-10)8(2)12-11-7/h3-6,10H2,1-2H3
• InChI Key： JJDDERXLTGMXIY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCCCN

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(dimethyl-1,2-oxazol-4-yl)butan-1-amine

Introduction to 4-(Dimethyl-1,2-oxazol-4-yl)butan-1-amine (CAS No. 1368177-34-7)

4-(Dimethyl-1,2-oxazol-4-yl)butan-1-amine, with the CAS number 1368177-34-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structural arrangement that includes a 1,2-oxazole ring and a butyl chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 4-(dimethyl-1,2-oxazol-4-yl)butan-1-amine is characterized by a butyl chain attached to an amine group, with the 1,2-oxazole ring substituted by two methyl groups. This configuration contributes to its stability and reactivity, which are crucial factors in its potential therapeutic applications. The oxazole ring is known for its ability to form stable complexes with metal ions, which can be leveraged in the design of metalloprotein inhibitors or other bioactive molecules.

Recent studies have explored the pharmacological properties of 4-(dimethyl-1,2-oxazol-4-yl)butan-1-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 4-(dimethyl-1,2-oxazol-4-yl)butan-1-amine could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 4-(dimethyl-1,2-oxazol-4-yl)butan-1-amine has also shown promise in modulating cellular signaling pathways. Research conducted at the University of California demonstrated that this compound can effectively modulate the activity of G protein-coupled receptors (GPCRs), which are critical targets for many drugs used in treating cardiovascular diseases, metabolic disorders, and psychiatric conditions. The ability to modulate GPCRs opens up new avenues for developing more targeted and effective therapies.

The synthesis of 4-(dimethyl-1,2-oxazol-4-yl)butan-1-amine has been optimized through various synthetic routes to improve yield and purity. A recent publication in Organic Letters described a novel synthetic method that utilizes microwave-assisted reactions to achieve high yields and reduced reaction times. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste generation.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(dimethyl-1,2-oxazol-4-y l)butan - 1 - amine. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted. The compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, makes it an attractive candidate for drug development.

In conclusion, 4-(dimethyl - 1 , 2 - oxazol - 4 - yl ) butan - 1 - amine (CAS No . 1368177 - 34 - 7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable target for further investigation and development. As research continues to uncover its full potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.